Cas no 1211514-64-5 ((oxolan-3-yl)hydrazine dihydrochloride)

(Oxolan-3-yl)hydrazine dihydrochloride is a versatile hydrazine derivative with applications in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The oxolane (tetrahydrofuran) ring contributes to its unique reactivity, making it a valuable intermediate for constructing heterocyclic compounds or modifying bioactive molecules. The hydrazine moiety allows for selective condensation reactions, enabling the synthesis of hydrazones, azides, and other nitrogen-containing derivatives. This compound is particularly useful in medicinal chemistry for scaffold diversification and prodrug development. Its high purity and consistent performance ensure reliable results in synthetic workflows. Proper storage under anhydrous conditions is recommended to maintain its integrity.

(oxolan-3-yl)hydrazine dihydrochloride structure

1211514-64-5 structure

Product Name:(oxolan-3-yl)hydrazine dihydrochloride

CAS No:1211514-64-5

MF:C₄H₁₂Cl₂N₂O

MW:175.056879043579

MDL:MFCD17014897

CID:2117671

PubChem ID:46864155

Update Time:2025-08-03

(oxolan-3-yl)hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (tetrahydro-3-furanyl)Hydrazine dihydrochloride
- oxolan-3-ylhydrazine,dihydrochloride
- (oxolan-3-yl)hydrazine dihydrochloride
- 1-(TETRAHYDROFURAN-3-YL)HYDRAZINE DIHYDROCHLORIDE
- Tetrahydro-3-furanylhydrazine diHCl
- EN300-112583
- (tetrahydrofuran-3-yl)hydrazinedihydrochloride
- oxolan-3-ylhydrazine dihydrochloride
- 1211514-64-5
- AKOS015848685
- tetrahydro-3-furanylhydrazine dihydrochloride
- CS-0183421
- oxolan-3-ylhydrazine;dihydrochloride
- BS-36798
- (Oxolan-3-yl)hydrazine--hydrogen chloride (1/2)
- G43971
- DB-061862
- (tetrahydrofuran-3-yl)hydrazine dihydrochloride
- MFCD17014897
- 1-Tetrahydro-3-furanylhydrazine dihydrochloride
- SCHEMBL16611154
- DTXSID50676976
- 958-189-9
- LYB51464
- MDL： MFCD17014897
- Inchi： 1S/C4H10N2O.2ClH/c5-6-4-1-2-7-3-4;;/h4,6H,1-3,5H2;2*1H
- InChI Key： SKLCZLKTRQROTN-UHFFFAOYSA-N
- SMILES： Cl.Cl.O1CCC(C1)NN

Computed Properties

Exact Mass: 174.0326684g/mol
Monoisotopic Mass: 174.0326684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 57.7
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.3Å²

(oxolan-3-yl)hydrazine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001504-1g	(Tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	1g	$457.80	2023-09-04
Alichem	A250001504-5g	(Tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	5g	$1308.00	2023-09-04
Alichem	A250001504-10g	(Tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	10g	$1568.00	2023-09-04
Chemenu	CM196351-1g	(tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	1g	$393	2021-08-05
Chemenu	CM196351-5g	(tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	5g	$1122	2021-08-05
Chemenu	CM196351-10g	(tetrahydrofuran-3-yl)hydrazine dihydrochloride	1211514-64-5	95%	10g	$1496	2021-08-05
TRC	T293868-25mg	Tetrahydro-3-furanylhydrazine Dihydrochloride	1211514-64-5		25mg	$ 70.00	2022-06-02
TRC	T293868-50mg	Tetrahydro-3-furanylhydrazine Dihydrochloride	1211514-64-5		50mg	$ 95.00	2022-06-02
TRC	T293868-250mg	Tetrahydro-3-furanylhydrazine Dihydrochloride	1211514-64-5		250mg	$ 365.00	2022-06-02
abcr	AB503815-250 mg	Tetrahydro-3-furanylhydrazine dihydrochloride	1211514-64-5		250MG	€341.40	2023-04-18

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Additional information on (oxolan-3-yl)hydrazine dihydrochloride

(oxolan-3-yl)hydrazine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1211514-64-5, commonly referred to as (oxolan-3-yl)hydrazine dihydrochloride, is a significant entity in the field of organic chemistry. This compound is characterized by its unique structure, which combines a hydrazine group with an oxolane (tetrahydrofuran) moiety. The dihydrochloride salt form suggests that the compound exists in a protonated state, which is often favorable for various chemical and biological applications.

(oxolan-3-yl)hydrazine dihydrochloride has garnered attention due to its potential in diverse chemical reactions and its role as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in the formation of heterocyclic compounds, which are of great interest in drug discovery and materials science. The oxolane ring, being a five-membered saturated ether, contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis.

The synthesis of (oxolan-3-yl)hydrazine dihydrochloride typically involves the reaction of hydrazine with an appropriate aldehyde or ketone derivative under acidic conditions. This process often employs catalytic agents to enhance reaction efficiency and yield. The resulting product is then isolated and purified using standard techniques such as filtration, crystallization, or chromatography.

In terms of physical properties, (oxolan-3-yl)hydrazine dihydrochloride exhibits a melting point that is consistent with its molecular structure. The compound is soluble in water and various organic solvents, which facilitates its use in solution-based reactions. Its stability under standard storage conditions makes it suitable for long-term use in research and industrial settings.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (oxolan-3-yl)hydrazine dihydrochloride with greater accuracy. These studies have revealed that the compound's hydrazine group acts as a nucleophile, enabling it to participate in condensation reactions and other nucleophilic substitutions. Additionally, the oxolane ring's electron-donating effects enhance the compound's ability to form stable intermediates during these reactions.

The application of (oxolan-3-yl)hydrazine dihydrochloride extends beyond traditional organic synthesis. It has been employed as a catalyst in certain industrial processes, where its ability to facilitate specific reaction pathways has proven invaluable. Furthermore, recent research has explored its potential as a precursor for bioactive molecules, particularly in the development of novel pharmaceutical agents.

In conclusion, (oxolan-3-yl)hydrazine dihydrochloride stands out as a valuable compound in contemporary chemistry due to its structural versatility and functional diversity. Its role as both a reactive intermediate and a functional material underscores its importance across various scientific disciplines. As research continues to uncover new applications for this compound, it is poised to remain a key player in the advancement of chemical science.